molecular formula C12H12BrN3O B8556697 6-Bromo-5'-methylspiro[chromane-4,2'-imidazol]-4'-amine

6-Bromo-5'-methylspiro[chromane-4,2'-imidazol]-4'-amine

Cat. No.: B8556697
M. Wt: 294.15 g/mol
InChI Key: KOEFVWVCHRAJQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-5'-methylspiro[chromane-4,2'-imidazol]-4'-amine is a useful research compound. Its molecular formula is C12H12BrN3O and its molecular weight is 294.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12BrN3O

Molecular Weight

294.15 g/mol

IUPAC Name

6-bromo-5'-methylspiro[2,3-dihydrochromene-4,2'-imidazole]-4'-amine

InChI

InChI=1S/C12H12BrN3O/c1-7-11(14)16-12(15-7)4-5-17-10-3-2-8(13)6-9(10)12/h2-3,6H,4-5H2,1H3,(H2,14,16)

InChI Key

KOEFVWVCHRAJQU-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2(CCOC3=C2C=C(C=C3)Br)N=C1N

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Bromo-4′-methylspiro[chroman-4,2′-imidazole]-5′(1′H)-thione (0.10 g, 0.32 mmol, Intermediate 3) was dissolved in MeOH (1 mL) and 7M ammonia in MeOH (4 mL, 28 mmol) was added. The solution was heated at 60° C. for 12 h in a sealed vial. The solution was evaporated in vacuo. The treatment with 7M ammonia was repeated in the same way one more time. Evaporation in vacuo gave the title compound (73 mg, 77% yield) which was used without further purification in the following step. 1H NMR (400 MHz, CDCl3) δ ppm 2.11 (m, 2 H), 2.35 (s, 3 H), 4.53 (m, 2 H), 4.98 (br s, 2 H), 6.66 (m, 1 H), 6.78 (d, 1 H), 7.22 (m, 1 H); MS (ES+) m/z 294 [M+H]+.
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
4 mL
Type
solvent
Reaction Step Two
Yield
77%

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